Cas no 35677-84-0 (ethyl pipecolinate)

ethyl pipecolinate structure
ethyl pipecolinate structure
Product Name:ethyl pipecolinate
CAS No:35677-84-0
MF:C9H17NO2
MW:171.23678278923
CID:920591
PubChem ID:15697772
Update Time:2025-04-19

ethyl pipecolinate Chemical and Physical Properties

Names and Identifiers

    • ethyl pipecolinate
    • (+/-)PIPECOLINIC ACID ETHYL ESTER
    • SY077220
    • (2S-trans)-4-Methyl-2-piperidinecarboxylic Acid Ethyl Ester
    • EINECS 252-674-2
    • SCHEMBL3664884
    • 42205-75-4
    • SB40900
    • (2R-cis)-4-Methyl-2-piperidinecarboxylic Acid Ethyl Ester
    • SB48092
    • trans-Ethyl 4-methylpiperidine-2-carboxylate
    • 2-Piperidinecarboxylic acid, 4-methyl-, ethyl ester, (2R-cis)-
    • DTXSID60957061
    • Ethyl (1)-piperidine-2-carboxylate
    • (2S,4R)-Ethyl 4-methylpiperidine-2-carboxylate
    • 2-Piperidinecarboxylic acid, 4-methyl-, ethyl ester
    • ethyl 4-methyl-2-piperidinecarboxylate
    • MFCD03093749
    • EN300-873899
    • DB-308031
    • 66937-93-7
    • Racemic ethyl 4-methyl-2-piperidinecarboxylate
    • SB48093
    • ETHYL 4-METHYLPIPERIDINE-2-CARBOXYLATE
    • SB42908
    • SB43100
    • 74863-85-7
    • 35677-84-0
    • (2R,4R)-4-Methyl-2-piperidinecarboxylicethylester
    • AKOS032947482
    • Inchi: 1S/C9H17NO2/c1-3-12-9(11)8-6-7(2)4-5-10-8/h7-8,10H,3-6H2,1-2H3
    • InChI Key: GHBNOCBWSUHAAA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC(C)CCN1)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.014 g/mL at 20 °C(lit.)
  • Boiling Point: 216-217 °C(lit.)
  • Flash Point: 115 °F
  • Refractive Index: n20/D 1.456

ethyl pipecolinate Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
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